N-[3-(anilinosulfonyl)phenyl]-3-nitrobenzamide

• IUPAC Name: 3-nitro-N-[3-(phenylsulfamoyl)phenyl]benzamide
• InChI: InChI=1S/C19H15N3O5S/c23-19(14-6-4-10-17(12-14)22(24)25)20-16-9-5-11-18(13-16)28(26,27)21-15-7-2-1-3-8-15/h1-13,21H,(H,20,23)
• InChI Key: PIQJRGOGTOPEKD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NS(=O)(=O)C2=CC=CC(=C2)NC(=O)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C19H15N3O5S
• Molecular Weight: 397.4 g/mol

Description

N-[3-(anilinosulfonyl)phenyl]-3-nitrobenzamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is commonly referred to as ANS and has been used in various fields of research, including biochemistry, molecular biology, and pharmacology.

Mechanism of Action

ANS binds to hydrophobic regions of proteins, resulting in a change in its fluorescence properties. The binding of ANS to proteins is dependent on the hydrophobicity of the protein surface, and the fluorescence intensity of ANS increases upon binding to the protein.
Biochemical and Physiological Effects:
ANS has been shown to have minimal effects on the biochemical and physiological properties of proteins. ANS does not affect the activity or stability of proteins and does not induce protein aggregation. ANS has also been shown to be non-toxic to cells and has minimal effects on cell viability.

Advantages and Limitations for Lab Experiments

The advantages of using ANS in lab experiments include its high sensitivity and specificity for hydrophobic regions of proteins, its ease of use, and its non-invasive nature. The limitations of using ANS in lab experiments include its limited applicability to certain types of proteins and its potential for interference with other fluorescent probes.

Future Directions

There are several future directions for the use of ANS in scientific research. One potential future direction is the development of ANS-based assays for high-throughput screening of protein-ligand interactions. Another potential future direction is the use of ANS in the study of protein misfolding diseases, such as Alzheimer's and Parkinson's disease. Additionally, ANS may be used in the development of new protein-based therapeutics.

Scientific Research Applications

ANS has been used in various fields of scientific research, including protein folding studies, protein-ligand binding studies, and fluorescence spectroscopy. ANS is commonly used as a fluorescent probe to study protein-ligand interactions and protein conformational changes. ANS has also been used to study the effect of environmental factors on protein stability and folding.